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Compound of Interest

Compound Name: 9-Bromoanthracene

Cat. No.: B049045 Get Quote

An In-depth Technical Guide to 9-Bromoanthracene

CAS Number: 1564-64-3[1][2][3][4]

This technical guide provides comprehensive information on 9-Bromoanthracene, a key

intermediate in organic synthesis, particularly for the development of materials used in organic

light-emitting diodes (OLEDs) and as a building block for polycyclic aromatic hydrocarbons

(PAHs).[2][5][6] This document is intended for researchers, scientists, and professionals in the

field of drug development and materials science.
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Property Value Reference

Molecular Formula C₁₄H₉Br [1][3][4]

Molecular Weight 257.13 g/mol [1][3][4]

Appearance
Yellow to green

powder/crystals
[2][3]

Melting Point 97-100 °C [2][3][4]

Solubility

Insoluble in water; soluble in

chloroform, DMSO, and

methanol.[2][6]

Storage

Store at room temperature in a

dry, well-ventilated place, away

from light and oxidizing agents.

[3][6]

Safety Data
Hazard Identification and Classification
9-Bromoanthracene is classified as a hazardous substance. The following tables summarize

its GHS hazard statements and precautionary measures.

Hazard Class GHS Code Description Citations

Skin Irritation H315 Causes skin irritation [7][8]

Eye Irritation H319
Causes serious eye

irritation
[7][8]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[9][7][8]

Germ cell

mutagenicity
H341

Suspected of causing

genetic defects
[7][10][11]
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Precautionary
Statement

GHS Code Description Citations

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[8]

P264
Wash skin thoroughly

after handling.

P271

Use only outdoors or

in a well-ventilated

area.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[10]

Response P302 + P352
IF ON SKIN: Wash

with plenty of water.

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P319
Get medical help if

you feel unwell.

Storage P403 + P233 Store in a well-

ventilated place. Keep
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container tightly

closed.

P405 Store locked up. [10]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[9][10]

First-Aid Measures
Exposure Route First-Aid Procedure Citations

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek medical

attention.

[10][12]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. If skin irritation

occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention.

Experimental Protocols
Synthesis of 9-Bromoanthracene from Anthracene
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This protocol describes the synthesis of 9-Bromoanthracene via the electrophilic bromination

of anthracene using N-bromosuccinimide (NBS).[3]

Materials:

Anthracene

N-bromosuccinimide (NBS)

Chloroform (CHCl₃)

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Anhydrous ethanol

Procedure:

Dissolve anthracene (5 g, 28.05 mmol) in chloroform in a round-bottom flask.

Protect the flask from light and add N-bromosuccinimide (4.99 g, 28.05 mmol) in portions to

the solution while stirring.[1]

Continue stirring the reaction mixture at room temperature for 12 hours.[1]

After 12 hours, add water to the reaction mixture and stir for an additional 30 minutes.[1]

Extract the product with dichloromethane.[1]

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.[1]

Recrystallize the crude product from anhydrous ethanol to obtain 9-Bromoanthracene as a

greenish-yellow solid.[1]

Suzuki-Miyaura Cross-Coupling for the Synthesis of 9-
Phenylanthracene
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This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-

coupling of 9-Bromoanthracene with phenylboronic acid.[1][9]

Materials:

9-Bromoanthracene (3 g, 11.66 mmol)

Phenylboronic acid (2.13 g, 17.49 mmol)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (140 mg, 0.12 mmol)

2 M aqueous potassium carbonate (K₂CO₃) solution (16 mL)

Anhydrous toluene (32 mL)

Ethanol (8 mL)

Dichloromethane (CH₂Cl₂)

Dilute hydrochloric acid solution

Procedure:

In a 100 mL flask, combine 9-Bromoanthracene, phenylboronic acid, Pd(PPh₃)₄, the

aqueous K₂CO₃ solution, and ethanol in anhydrous toluene.[1]

Fit the flask with a reflux condenser and flush the system with nitrogen.

Reflux the mixture for 48 hours under a nitrogen atmosphere.[1]

After cooling to room temperature, quench the reaction with a dilute hydrochloric acid

solution.[1]

Extract the mixture with dichloromethane.[1]

Dry the organic extracts over anhydrous MgSO₄ and concentrate by rotary evaporation.[1]

Purify the crude product by silica gel column chromatography to yield 9-phenylanthracene.[1]
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Caption: A general workflow for the safe handling of 9-Bromoanthracene.
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Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. 9-Bromoanthracene synthesis - chemicalbook [chemicalbook.com]

3. benchchem.com [benchchem.com]

4. chemistry-online.com [chemistry-online.com]

5. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling
using mechanochemistry - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02185J
[pubs.rsc.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b049045?utm_src=pdf-body-img
https://www.benchchem.com/product/b049045?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/c5/tc/c5tc02055g/c5tc02055g1.pdf
https://www.chemicalbook.com/synthesis/9-bromoanthracene.htm
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Reactivity_of_9_1_Bromovinyl_anthracene_and_9_Bromoanthracene_in_Cross_Coupling_Reactions.pdf
https://www.chemistry-online.com/lab/experiments/preparation-9-bromoanthracene/
https://pubs.rsc.org/en/content/articlehtml/2019/sc/c9sc02185j
https://pubs.rsc.org/en/content/articlehtml/2019/sc/c9sc02185j
https://pubs.rsc.org/en/content/articlehtml/2019/sc/c9sc02185j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Organic Syntheses Procedure [orgsyn.org]

7. benchchem.com [benchchem.com]

8. pubs.acs.org [pubs.acs.org]

9. benchchem.com [benchchem.com]

10. guidechem.com [guidechem.com]

11. benchchem.com [benchchem.com]

12. 9-Bromoanthracene: Synthesis, Impurity Analysis and Thermochemical Behavior
Studies_Chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [9-Bromoanthracene CAS number and safety data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049045#9-bromoanthracene-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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